3-Hexynoic acid

Catalog No.
S1514857
CAS No.
17814-72-1
M.F
C6H8O2
M. Wt
112.13 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
3-Hexynoic acid

Supply chain errors with isomer substitution lead to synthesis failure. 3-Hexynoic acid is the specific β,γ-alkynoic acid required for metal-catalyzed lactone cyclizations, allene synthesis, and β-keto derivative formation. - Positional specificity prevents ring-size mismatches and reactivity errors. - Enables unique base-catalyzed isomerization to allenes unavailable from 2-hexynoic acid. - High chemical consistency for reproducible research and scalable production. Available in research and bulk quantities with batch-specific QC.

CAS Number

17814-72-1

Product Name

3-Hexynoic acid

IUPAC Name

hex-3-ynoic acid

Molecular Formula

C6H8O2

Molecular Weight

112.13 g/mol

InChI

InChI=1S/C6H8O2/c1-2-3-4-5-6(7)8/h2,5H2,1H3,(H,7,8)

InChI Key

JHBKYZNFFMIFDA-UHFFFAOYSA-N

SMILES

CCC#CCC(=O)O

Synonyms

3-Hexynoic acid

Canonical SMILES

CCC#CCC(=O)O

The exact mass of the compound 3-Hexynoic acid is unknown and the complexity rating of the compound is unknown. The storage condition is unknown. Please store according to label instructions upon receipt of goods.Use and application categories indicated by third-party sources: Fatty Acyls [FA] -> Fatty Acids and Conjugates [FA01] -> Unsaturated fatty acids [FA0103]. However, this does not mean our product can be used or applied in the same or a similar way.

Purity

≥95%

Package Size

1 g, 5 g, 10 g

3-Hexynoic acid is a six-carbon carboxylic acid featuring a non-terminal (internal) alkyne between carbons 3 and 4. This specific placement of the triple bond distinguishes it from its positional isomers (e.g., 2-, 4-, and 5-hexynoic acid) and its saturated analog, hexanoic acid. Its primary value in procurement is as a specialized synthetic intermediate where the β,γ-alkyne position dictates unique reactivity for constructing specific molecular scaffolds, which is not achievable through direct substitution with other C6 acids. [1]

Research Fit

Supports cyclohexenone scaffold synthesis via acyl chloride cyclization
Facilitates decarboxylative coupling to form aryl-alkyne products
Internal alkyne for CuAAC click chemistry conjugation

Substituting 3-Hexynoic acid with its isomers is a common procurement error that leads to complete synthesis failure. For example, in metal-catalyzed cyclizations for creating lactones—common in fragrance and natural product synthesis—the alkyne position determines the resulting ring size. 5-Hexynoic acid reliably forms six-membered rings, while 3-hexynoic acid follows a distinct reaction pathway, making them non-interchangeable. [1] Similarly, replacement with 2-hexynoic acid, an α,β-unsaturated system, fundamentally alters its behavior in nucleophilic additions, shifting from β,γ-reactivity to classic Michael-type conjugate additions. [2] Substitution with the saturated hexanoic acid eliminates the alkyne functionality entirely, precluding its use in essential transformations like click chemistry, selective reductions, or as a precursor for specific keto-compounds.

Substitution Risk

Positional isomer 2-hexynoic acid
pKa shift (predicted 3.08 vs. 3.53) may alter deprotonation and phase partitioning behavior
5-Hexynoic acid isomer
Cyclization yields may be lower and more variable; direct substitution may require re-optimization
Saturated hexanoic acid
Lacks the alkyne group essential for cyclization, decarboxylative coupling, and click chemistry

Lactonization vs. Isomer Products

The position of the alkyne is critical for intramolecular cyclization outcomes. While 5-hexynoic acid is a direct precursor to 6-membered δ-lactones via 5-exo-dig cyclization [1], and 4-hexynoic acid yields 5-membered γ-lactones, 3-hexynoic acid (a β,γ-alkynoic acid) does not produce these common structures under similar conditions. Instead, its hydration and subsequent reactions lead to β-keto esters or other distinct products. This makes it unsuitable as a drop-in replacement for syntheses targeting specific five- or six-membered lactone rings.

Evidence DimensionCyclization Product
Target Compound DataForms β-keto derivatives or other non-standard cyclization products.
Comparator Or Baseline5-Hexynoic acid: Forms 6-membered δ-lactones. [<a href="https://pubs.acs.org/doi/abs/10.1021/cr00013a010" target="_blank">1</a>]
Quantified DifferenceQualitatively different product class (β-keto structure vs. δ-lactone).
ConditionsLewis acid or metal-catalyzed intramolecular cyclization.

For chemists synthesizing specific fragrance compounds or pharmaceutical intermediates, using 3-hexynoic acid instead of its isomers will result in the wrong heterocyclic scaffold.

Acidity vs. hexanoic acid
Class-level
ΔpKa ≈ 1.4–1.6 lower (3.53 vs. 4.88)
Supports deprotonation-dependent reactivity
Predicted values; experimental confirmation recommended

Conjugate Additions: Non-Michael Reactivity

In conjugate addition reactions, 2-hexynoic acid is a canonical Michael acceptor due to its α,β-unsaturation, readily accepting nucleophiles at the C-3 position. [1] In stark contrast, 3-hexynoic acid lacks this electronic activation. It does not undergo standard Michael additions. Instead, it can be isomerized to a conjugated system or participate in entirely different reaction types, such as those involving allene intermediates. This makes it a specific building block for compounds not accessible from its α,β-unsaturated isomer.

Evidence DimensionReactivity in Michael Addition
Target Compound DataNot a Michael acceptor; requires isomerization or alternative reaction pathways.
Comparator Or Baseline2-Hexynoic acid: Acts as a standard Michael acceptor. [<a href="https://onlinelibrary.wiley.com/doi/10.1002/0471264180.or047.02" target="_blank">1</a>]
Quantified DifferenceFundamentally different reactivity (no reaction vs. conjugate addition).
ConditionsBase-catalyzed conjugate addition with a soft nucleophile (e.g., a Gilman cuprate or an enolate).

Procuring 3-hexynoic acid for a synthetic step designed for a Michael acceptor like 2-hexynoic acid will halt the production sequence, wasting time and resources.

Acidity vs. 2-hexynoic acid
Reported
pKa 3.53 vs. 3.08 (Δ 0.45)
Intermediate acidity may balance reactivity
Predicted database values

Specialized Antimicrobial Profile

While many short-chain carboxylic acids exhibit antimicrobial properties, the presence and position of unsaturation significantly alters their activity spectrum and potency. Acetylenic fatty acids, as a class, are known to have distinct antifungal and antibacterial properties compared to their saturated or olefinic counterparts like hexanoic acid or sorbic acid. [REFS-1, REFS-2] For instance, studies on various acetylenic fatty acids have demonstrated that the triple bond is crucial for their biological activity against specific microbes. [1] This suggests 3-hexynoic acid offers a different antimicrobial profile, making it a candidate for formulations where common preservatives are ineffective or undesirable.

Evidence DimensionAntimicrobial Mechanism/Potency
Target Compound DataActivity is modulated by the internal alkyne group, offering a specific activity spectrum.
Comparator Or BaselineHexanoic acid (saturated) and Sorbic acid (dienoic): Broadly used antimicrobials with well-characterized but different mechanisms and spectra. [<a href="https://pubs.acs.org/doi/abs/10.1021/jf00057a028" target="_blank">2</a>]
Quantified DifferenceDifferent class of active compound (alkynoic vs. saturated/dienoic), leading to a differentiated efficacy profile against various microbes.
ConditionsIn vitro antimicrobial assays (e.g., Minimum Inhibitory Concentration).

For formulators in cosmetics or agrochemicals, this compound provides an alternative to common preservatives, potentially offering efficacy against resistant strains or a more favorable compatibility profile.

Cyclization yield
Head-to-head
58–90%
Supports cyclohexenone scaffold preparation
Via acyl chloride; 5-hexynoic yields 40–60%
Decarboxylative coupling
Reported
85% yield
Supports aryl-alkyne synthesis via Pd catalysis
With phenyl tosylate; octynoic: 77%
Antimicrobial SAR
Class-level
C6 chain length; activity reported
Supports antimicrobial screening context
Specific MIC data not available; class-level inference
Physical properties
Data to verify
Density ~1.09 g/cm³; BP ~251 °C
May affect distillation and extraction design
Predicted; 2-hexynoic differs (~0.99 g/cm³, 230 °C)

β-Keto Ester and Heterocycle Precursor

Leveraging its β,γ-alkyne structure, 3-hexynoic acid is the specific choice for syntheses involving hydration-cyclization or other addition reactions designed to yield β-keto derivatives, which are inaccessible from its 4- or 5-hexynoic acid isomers.

Allenic Carboxylic Acid Synthesis

As a β,γ-alkynoic acid, this compound is a suitable precursor for the synthesis of allenes (cumulated dienes) through base-catalyzed isomerization, a transformation not available to its α,β-unsaturated isomer, 2-hexynoic acid. This provides a direct route to highly reactive and synthetically valuable allene intermediates.

Specialty Antimicrobial Formulations

Where standard preservatives like sorbic acid or saturated fatty acids fail or are not desired, the distinct biochemical profile of 3-hexynoic acid makes it a candidate for evaluation in specialized cosmetic, agricultural, or industrial formulations requiring a targeted antimicrobial effect. [1]

Application Fit Matrix

Application
Selection Property
Validation Focus
Cyclohexenone building block synthesis
Cyclization yield profile
Yield consistency and scalability
Pd-catalyzed decarboxylative coupling
Decarboxylative coupling efficiency
Compatibility with aryl tosylate substrates
Antimicrobial SAR studies
Chain-length positioning
Antimicrobial screening and phytotoxicity benchmarking
Click chemistry and bioconjugation
Internal alkyne reactivity
CuAAC efficiency with azide probes

XLogP3

0.9

Wikipedia

3-Hexynoic acid

Use Classification

Fatty Acyls [FA] -> Fatty Acids and Conjugates [FA01] -> Unsaturated fatty acids [FA0103]

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